Cas no 10432-44-7 (2-(1-(Thiophen-2-yl)ethylidene)malononitrile)

2-(1-(Thiophen-2-yl)ethylidene)malononitrile is a versatile organic compound featuring a thiophene backbone conjugated with a malononitrile moiety. This structure imparts strong electron-accepting properties, making it valuable in the synthesis of organic semiconductors, nonlinear optical materials, and photovoltaic applications. Its extended π-conjugation enhances charge transport characteristics, while the malononitrile group facilitates efficient intermolecular interactions. The compound is particularly useful in designing donor-acceptor systems for optoelectronic devices due to its tunable electronic properties and stability under processing conditions. Its synthetic accessibility and compatibility with various polymerization techniques further broaden its utility in advanced material science research.
2-(1-(Thiophen-2-yl)ethylidene)malononitrile structure
10432-44-7 structure
Product Name:2-(1-(Thiophen-2-yl)ethylidene)malononitrile
CAS No:10432-44-7
MF:C9H6N2S
MW:174.222340106964
MDL:MFCD00184599
CID:234575
PubChem ID:263650
Update Time:2025-06-07

2-(1-(Thiophen-2-yl)ethylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(Thiophen-2-yl)ethylidene)malononitrile
    • 2-(1-thiophen-2-ylethylidene)propanedinitrile
    • 2-[1-(2-THIENYL)ETHYLIDENE]MALONONITRILE
    • Propanedinitrile,2-[1-(2-thienyl)ethylidene]-
    • [1-(2-thienyl)ethylidene]malononitrile
    • <1-(2-thienyl)ethylidene>malononnitrile
    • 2-(2,2-dicyano-1-methylvinyl)thiophene
    • 2(2'-thienyl)ethylidenemalononitrile
    • 2-[1-(2-thienyl)ethylidene]-malononitrile
    • 2-[1-(thiophen-2-yl)ethylidene]-malononitrile
    • thienylethylidenemalononitrile
    • α-Cyano-β-(2-thienyl)crotononitrile
    • (1-(2-Thienyl)ethylidene)malononitrile
    • 2-[1-(thiophen-2-yl)ethylidene]propanedinitrile
    • NSC98302
    • NCIOpen2_001815
    • SBB088936
    • 7977AC
    • RP10635
    • AK124341
    • alpha-Cyano-beta-(2-thienyl)crotonon
    • 10432-44-7
    • 2-(1-thiophen-2-yl-ethylidene)-malononitrile
    • SCHEMBL5329087
    • DTXSID10294812
    • AKOS002663340
    • [1-(2-thienyl)ethylidene]propanedi-nitrile
    • 8R-0307
    • [1-(Thiophen-2-yl)ethylidene]propanedinitrile
    • C71176
    • FT-0680661
    • J-505280
    • MFCD00184599
    • CS-0155170
    • NSC-98302
    • MDL： MFCD00184599
    • Inchi： 1S/C9H6N2S/c1-7(8(5-10)6-11)9-3-2-4-12-9/h2-4H,1H3
    • InChI Key： IVSVAOOOAGLVJQ-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1/C(=C(\C#N)/C#N)/C

Computed Properties

  • Exact Mass: 174.02500
  • Monoisotopic Mass: 174.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.8

Experimental Properties

  • Melting Point: 88-90°C
  • PSA: 75.82000
  • LogP: 2.56876

2-(1-(Thiophen-2-yl)ethylidene)malononitrile Security Information

  • HazardClass：IRRITANT

2-(1-(Thiophen-2-yl)ethylidene)malononitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-(Thiophen-2-yl)ethylidene)malononitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH187-100mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95+%
100mg
 74CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH187-250mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH187-1g
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 10432-44-7 95+%
1g
 232.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH187-5g
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95+%
5g
 883.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH187-200mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95+%
200mg
 109.0CNY 2021-07-10
Chemenu
CM247474-1g
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95%
1g
 $154 2021-08-04
Chemenu
CM247474-5g
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7 95%
5g
 $324 2021-08-04
TRC
T369550-10mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7
10mg
 $ 50.00 2022-06-02
TRC
T369550-50mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7
50mg
 $ 65.00 2022-06-02
TRC
T369550-100mg
2-(1-(Thiophen-2-yl)ethylidene)malononitrile
 10432-44-7
100mg
 $ 80.00 2022-06-02

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